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Compound of Interest

Compound Name: 5,6-trans-Vitamin D3

Cat. No.: B15544269 Get Quote

For researchers, scientists, and drug development professionals handling 5,6-trans-Vitamin
D3, a thorough understanding of safety and handling protocols is paramount. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to ensure the safe management of this compound in a laboratory setting.

Chemical and Physical Properties

5,6-trans-Vitamin D3, also known as 5,6-trans-Cholecalciferol, is a photoisomer of Vitamin D3.

[1] It is a white to pale yellow solid with the chemical formula C27H44O and a molecular weight

of 384.64 g/mol .[2] It is important to note that this compound is classified as highly toxic.[2][3]

Hazard Identification and Safety Precautions

5,6-trans-Vitamin D3 is classified as acutely toxic if swallowed, in contact with skin, or if

inhaled.[2][3] It is also suspected of damaging fertility or the unborn child and causes damage

to organs through prolonged or repeated exposure.[3] Therefore, strict adherence to safety

protocols is crucial.

Personal Protective Equipment (PPE)
A summary of the recommended personal protective equipment for handling 5,6-trans-Vitamin
D3 is provided in the table below.
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PPE Category Recommendation Citation

Eye Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

[3][4]

Hand Protection

Wear compatible chemical-

resistant gloves to prevent skin

exposure.

[3][4]

Skin and Body Protection

Wear appropriate protective

clothing to prevent skin

exposure.

[4]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator, especially

if exposure limits are exceeded

or if irritation or other

symptoms are experienced. A

self-contained breathing

apparatus should be used in

case of fire.

[3][4]

Operational and Disposal Plans
Handling and Storage:

Ventilation: Use with adequate ventilation. Mechanical exhaust is required.[3][4]

Safe Handling Practices: Wash hands and skin thoroughly after handling.[3][5] Avoid contact

with eyes, skin, and clothing.[4] Do not eat, drink, or smoke when using this product.[5]

Minimize dust generation and accumulation.[4]
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Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[4]

Keep the container tightly closed.[3][4] The recommended storage temperature is -20°C.

Spill Management:

In case of a spill, evacuate the area and ensure adequate ventilation.[6]

Use proper personal protective equipment as indicated in the PPE section.[4]

Sweep up or absorb the material and place it into a suitable clean, dry, closed container for

disposal.[4] Avoid generating dusty conditions.[4]

Disposal:

Dispose of waste according to applicable laws and regulations.[3]

Waste materials should be collected in closed and suitable containers for disposal.[3]

Experimental Workflow for Safe Handling
The following diagram outlines the procedural steps for the safe handling of 5,6-trans-Vitamin
D3 in a laboratory setting.
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Safe Handling Workflow for 5,6-trans-Vitamin D3

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Ensure Chemical Fume Hood is Operational

Gather All Necessary Materials and Equipment

Weigh Compound in Ventilated Enclosure

Dissolve/Use Compound in Fume Hood

Decontaminate Work Surfaces

Dispose of Contaminated Waste in Designated Hazardous Waste Container

Remove PPE in Correct Order

Wash Hands Thoroughly

Click to download full resolution via product page

Safe handling workflow for 5,6-trans-Vitamin D3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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